Cas no 2245084-43-7 (tert-Butyl 4-bromo-1-oxo-1,3-dihydrospiro[indene-2,4'-piperidine]-1'-carboxylate)

• Product Name: tert-Butyl 4-bromo-1-oxo-1,3-dihydrospiro[indene-2,4'-piperidine]-1'-carboxylate
• CAS No: 2245084-43-7
• MF: C₁₈H₂₂BrNO₃
• MW: 380.276184558868
• CID: 6794523
• PubChem ID: 149571684
• Update Time: 2025-05-21

tert-Butyl 4-bromo-1-oxo-1,3-dihydrospiro[indene-2,4'-piperidine]-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• E74047
• WS-01413
• 1''-Boc-4-bromo-1-oxo-1,3-dihydrospiro[indene-2,4''-piperidine]
• DB-173944
• 2245084-43-7
• MFCD34561909
• t-Butyl 4-bromo-1-oxo-1,3-dihydrospiro[indene-2,4'-piperidine]-1'-carboxylate
• tert-Butyl 4-bromo-1-oxo-1,3-dihydrospiro[indene-2,4'-piperidine]-1'-carboxylate
• SCHEMBL23024460

• Inchi： 1S/C18H22BrNO3/c1-17(2,3)23-16(22)20-9-7-18(8-10-20)11-13-12(15(18)21)5-4-6-14(13)19/h4-6H,7-11H2,1-3H3
• InChI Key： ZUGCBWDEJRIUKO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1CC1(C2=O)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 379.07831g/mol
• Monoisotopic Mass: 379.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-Butyl 4-bromo-1-oxo-1,3-dihydrospiro[indene-2,4'-piperidine]-1'-carboxylate

tert-Butyl 4-bromo-1-oxo-1,3-dihydrospiro[indene-2,4'-piperidine]-1'-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-bromo-1-oxo-1,3-dihydrospiro[indene-2,4'-piperidine]-1'-carboxylate, with the CAS number 2245084-43-7, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spiro structure, which combines an indene ring system with a piperidine moiety. The presence of a bromine atom at the 4-position and a tert-butyl ester group further enhances its chemical versatility.

The spiro structure of this compound plays a crucial role in its chemical properties. The indene ring system is known for its aromatic stability, while the piperidine ring introduces nitrogen into the structure, potentially influencing the compound's reactivity and biological activity. Recent studies have highlighted the importance of such spiro compounds in drug design, particularly in the development of bioactive molecules with improved pharmacokinetic profiles.

The synthesis of tert-butyl 4-bromo-1-oxo-1,3-dihydrospiro[indene-2,4'-piperidine]-1'-carboxylate involves a multi-step process that typically begins with the preparation of the indene derivative. This is followed by a series of functional group transformations and cyclization reactions to form the spiro structure. The introduction of the bromine atom and tert-butyl ester group is carefully controlled to ensure high yields and purity. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of the final product.

In terms of applications, this compound has shown promise in various areas of research. Its spiro structure makes it an ideal candidate for exploring novel drug delivery systems. Recent studies have demonstrated its potential as a precursor for bioactive molecules with anti-inflammatory and antioxidant properties. Additionally, its ability to act as a chiral auxiliary in asymmetric synthesis has been explored in several research laboratories.

The presence of the tert-butyl ester group in this compound provides additional functionality. This group can be readily modified through ester hydrolysis or other transformations to yield derivatives with different physicochemical properties. Such modifications are particularly useful in fine-tuning the compound's solubility and bioavailability for pharmaceutical applications.

From a pharmacological perspective, tert-butyl 4-bromo-1-oxo-1,3-dihydrospiro[indene-2,4'-piperidine]-1'-carboxylate has been investigated for its potential as an enzyme inhibitor. Preliminary studies suggest that it may exhibit inhibitory activity against certain proteases and kinases, making it a valuable lead compound for drug discovery efforts.

In conclusion, this compound represents a fascinating example of how complex organic structures can be harnessed for diverse applications in chemistry and pharmacology. Its unique spiro structure, functional groups, and potential biological activity make it an important subject for ongoing research. As new insights into its properties continue to emerge, this compound is likely to play an increasingly significant role in both academic and industrial settings.